N-(2-methoxy-5-methylphenyl)-2,5-dimethylbenzenesulfonamide

• Molecular Formula: C16H19NO3S
• Molecular Weight: 305.4 g/mol
• IUPAC Name: N-(2-methoxy-5-methylphenyl)-2,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C16H19NO3S/c1-11-6-8-15(20-4)14(9-11)17-21(18,19)16-10-12(2)5-7-13(16)3/h5-10,17H,1-4H3
• InChI Key: DDIHXZIRJGJZMP-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC)NS(=O)(=O)C2=C(C=CC(=C2)C)C

Description

N-(2-methoxy-5-methylphenyl)-2,5-dimethylbenzenesulfonamide, also known as MMBS, is a chemical compound that has been widely used in scientific research. MMBS belongs to the class of sulfonamide compounds and has been found to exhibit various biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-(2-methoxy-5-methylphenyl)-2,5-dimethylbenzenesulfonamide is not fully understood, but it is believed to involve the inhibition of carbonic anhydrase, an enzyme that plays a crucial role in the regulation of acid-base balance and ion transport in various tissues. N-(2-methoxy-5-methylphenyl)-2,5-dimethylbenzenesulfonamide has also been found to interact with other proteins, including albumin and hemoglobin.
Biochemical and Physiological Effects
N-(2-methoxy-5-methylphenyl)-2,5-dimethylbenzenesulfonamide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to have antimicrobial activity against various bacterial and fungal strains. N-(2-methoxy-5-methylphenyl)-2,5-dimethylbenzenesulfonamide has also been found to affect the activity of carbonic anhydrase, leading to changes in pH and ion transport in various tissues.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-methoxy-5-methylphenyl)-2,5-dimethylbenzenesulfonamide in lab experiments is its high solubility in water and organic solvents, which makes it easy to handle and use in various assays. However, one limitation of using N-(2-methoxy-5-methylphenyl)-2,5-dimethylbenzenesulfonamide is its potential toxicity, which can affect the results of experiments if not properly controlled.

Future Directions

For research on N-(2-methoxy-5-methylphenyl)-2,5-dimethylbenzenesulfonamide include the development of N-(2-methoxy-5-methylphenyl)-2,5-dimethylbenzenesulfonamide-based fluorescent probes and the study of its interaction with other proteins.

Synthesis Methods

The synthesis of N-(2-methoxy-5-methylphenyl)-2,5-dimethylbenzenesulfonamide can be achieved by the reaction of 2,5-dimethylbenzenesulfonyl chloride with 2-methoxy-5-methyl aniline in the presence of a base such as triethylamine. The reaction takes place at room temperature and the product is obtained in high yield. The purity of the product can be increased by recrystallization from a suitable solvent.

Scientific Research Applications

N-(2-methoxy-5-methylphenyl)-2,5-dimethylbenzenesulfonamide has been used in various scientific research applications, including as a fluorescent probe for the detection of metal ions and as a ligand for the preparation of metal complexes. N-(2-methoxy-5-methylphenyl)-2,5-dimethylbenzenesulfonamide has also been used as a tool to study the transport of anions across biological membranes. In addition, N-(2-methoxy-5-methylphenyl)-2,5-dimethylbenzenesulfonamide has been found to exhibit antitumor and antimicrobial activities.